Cas no 1261919-16-7 (4-(3-Acetylaminophenyl)-2-cyanophenol)

• Product Name: 4-(3-Acetylaminophenyl)-2-cyanophenol
• CAS No: 1261919-16-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD18314384
• CID: 2763442
• PubChem ID: 53220059
• Update Time: 2025-06-12

4-(3-Acetylaminophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314384
• N-(3'-Cyano-4'-hydroxy[1,1'-biphenyl]-3-yl)acetamide
• 1261919-16-7
• 4-(3-ACETYLAMINOPHENYL)-2-CYANOPHENOL
• DTXSID70684836
• 4-(3-Acetylaminophenyl)-2-cyanophenol, 95%
• 4-(3-Acetylaminophenyl)-2-cyanophenol

• MDL： MFCD18314384
• Inchi： 1S/C15H12N2O2/c1-10(18)17-14-4-2-3-11(8-14)12-5-6-15(19)13(7-12)9-16/h2-8,19H,1H3,(H,17,18)
• InChI Key： YHVHBCYPYICELR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#N)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 252.089877630Da
• Monoisotopic Mass: 252.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.1Ų

Additional information on 4-(3-Acetylaminophenyl)-2-cyanophenol

Comprehensive Overview of 4-(3-Acetylaminophenyl)-2-cyanophenol (CAS No. 1261919-16-7): Properties, Applications, and Research Insights

4-(3-Acetylaminophenyl)-2-cyanophenol (CAS No. 1261919-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cyanophenol derivative features a unique molecular structure combining an acetylaminophenyl group with a cyanophenol moiety, making it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Its CAS registry number (1261919-16-7) ensures precise identification in chemical databases, critical for researchers exploring its potential.

Recent studies highlight the compound’s role in drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents. The presence of both acetyl and cyano functional groups allows for versatile chemical modifications, aligning with the growing demand for structure-activity relationship (SAR) optimization in medicinal chemistry. Researchers are also investigating its utility in fluorescence probes, leveraging its phenolic and aromatic properties for sensor applications.

From an industrial perspective, 4-(3-Acetylaminophenyl)-2-cyanophenol is explored for polymer stabilization and photoresist formulations, addressing trends in sustainable material development. Its thermal stability and electron-withdrawing characteristics make it suitable for high-performance coatings. Notably, the compound’s synthetic accessibility and scalability have been discussed in patents, reflecting its commercial viability.

Environmental and safety profiles of CAS No. 1261919-16-7 are rigorously evaluated, with emphasis on green chemistry principles. Analytical techniques like HPLC and LC-MS are employed to ensure purity, a key concern for laboratories adhering to Good Laboratory Practices (GLP). The compound’s spectral data (NMR, IR) is well-documented, facilitating reproducibility in academic and industrial settings.

Emerging discussions in AI-driven drug design often reference 4-(3-Acetylaminophenyl)-2-cyanophenol as a case study for fragment-based lead discovery. Computational models predict its binding affinities, accelerating hit-to-lead transitions. This aligns with the broader shift toward precision medicine, where tailored molecular scaffolds are paramount.

In summary, 1261919-16-7 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural versatility and applications continue to inspire cross-disciplinary research, positioning it as a compound of enduring relevance in modern chemistry.